Cas no 158341-94-7 (3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2R,3R,4S,5S)-)

3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2R,3R,4S,5S)- structure
158341-94-7 structure
Product Name:3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2R,3R,4S,5S)-
CAS No:158341-94-7
MF:C6H13NO4
MW:163.171722173691
CID:1336086
PubChem ID:10329607
Update Time:2025-04-20

3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2R,3R,4S,5S)- Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2R,3R,4S,5S)-
    • (2R,3R,4S,5S)-2-(hydroxymethyl)piperidine-3,4,5-triol
    • (2R,3R,4S,5S)-2-Hydroxymethyl-piperidine-3,4,5-triol
    • DTXSID70438134
    • CHEMBL176206
    • 158341-94-7
    • SCHEMBL1527007
    • BDBM50163442
    • Inchi: 1S/C6H13NO4/c8-2-3-5(10)6(11)4(9)1-7-3/h3-11H,1-2H2
    • InChI Key: LXBIFEVIBLOUGU-UHFFFAOYSA-N
    • SMILES: OCC1C(O)C(O)C(O)CN1

Computed Properties

  • Exact Mass: 163.08449
  • Monoisotopic Mass: 163.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 93Ų

Experimental Properties

  • PSA: 92.95
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.